Cas no 173838-78-3 (4-(1,3-benzothiazol-2-yl)butan-1-amine)

• Product Name: 4-(1,3-benzothiazol-2-yl)butan-1-amine
• CAS No: 173838-78-3
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 1018653
• PubChem ID: 18694786
• Update Time: 2025-06-11

4-(1,3-benzothiazol-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolebutanamine(9CI)
• 4-(1,3-benzothiazol-2-yl)butan-1-amine
• 2-benzothiazolebutanamine
• DTXSID60595644
• EN300-1829002
• 173838-78-3
• AKOS013377010
• SCHEMBL8088124
• 4-(benzo[d]thiazol-2-yl)butan-1-amine

• Inchi： 1S/C11H14N2S/c12-8-4-3-7-11-13-9-5-1-2-6-10(9)14-11/h1-2,5-6H,3-4,7-8,12H2
• InChI Key： UXKMCSVXKKHXCX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCN

Computed Properties

• Exact Mass: 206.08800
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 3.27800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(1,3-benzothiazol-2-yl)butan-1-amine

Recent Advances in the Study of 4-(1,3-benzothiazol-2-yl)butan-1-amine (CAS: 173838-78-3): A Comprehensive Research Brief

The compound 4-(1,3-benzothiazol-2-yl)butan-1-amine (CAS: 173838-78-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(1,3-benzothiazol-2-yl)butan-1-amine as a versatile scaffold in medicinal chemistry. Its benzothiazole moiety is known to interact with various biological targets, including enzymes and receptors, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential in treating neurodegenerative diseases, cancer, and infectious diseases, with particular emphasis on its ability to modulate key signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-(1,3-benzothiazol-2-yl)butan-1-amine derivatives using a novel catalytic approach. The study reported improved yields and selectivity, which could facilitate large-scale production for further pharmacological evaluation. The synthesized derivatives exhibited potent inhibitory activity against specific kinase targets, suggesting their potential as anticancer agents.

Another significant development involves the compound's application in neurodegenerative disease research. A recent preprint on bioRxiv detailed the neuroprotective effects of 4-(1,3-benzothiazol-2-yl)butan-1-amine derivatives in cellular models of Alzheimer's disease. The compounds showed ability to reduce amyloid-beta aggregation and mitigate oxidative stress, two key pathological features of the disease. These findings open new avenues for the development of small-molecule therapeutics targeting protein misfolding disorders.

From a structural perspective, computational studies have provided insights into the molecular interactions of 4-(1,3-benzothiazol-2-yl)butan-1-amine with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling revealed favorable binding modes with several disease-relevant proteins, explaining the observed biological activities at the atomic level. These computational approaches are guiding the rational design of more potent and selective analogs.

The pharmacokinetic properties of 4-(1,3-benzothiazol-2-yl)butan-1-amine derivatives have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated favorable absorption and distribution profiles in animal models, with some derivatives demonstrating good blood-brain barrier penetration - a crucial factor for central nervous system-targeted therapies.

Looking forward, the versatility of the 4-(1,3-benzothiazol-2-yl)butan-1-amine scaffold suggests it will continue to be an important focus of pharmaceutical research. Current efforts are directed toward optimizing its pharmacological properties while minimizing potential off-target effects. The compound's unique chemical features and demonstrated biological activities position it as a valuable tool for both basic research and drug discovery initiatives in the chemical biology and pharmaceutical sectors.